3-(pyrazin-2-yl)propanoic acid hydrochloride is an organic compound that has been extensively studied due to its unique properties and potential applications in various fields of research and industry. This paper aims to provide an overview of the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of 3-(pyrazin-2-yl)propanoic acid hydrochloride.